Cas no 921866-36-6 (Acetamide, N-[4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-thiazolyl]-)

• Product Name: Acetamide, N-[4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-thiazolyl]-
• CAS No: 921866-36-6
• MF: C₁₇H₂₀N₄O₂S
• MW: 344.431302070618
• CID: 6558983
• Update Time: 2025-06-09

Acetamide, N-[4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-thiazolyl]-

• Inchi： 1S/C17H20N4O2S/c1-13(22)18-17-19-14(12-24-17)11-16(23)21-9-7-20(8-10-21)15-5-3-2-4-6-15/h2-6,12H,7-11H2,1H3,(H,18,19,22)
• InChI Key： COIMIKOLUYBTPE-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CC(=O)N2CCN(C3=CC=CC=C3)CC2)=CS1)(=O)C

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• pka: 9.58±0.50(Predicted)

Additional information on Acetamide, N-[4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-thiazolyl]-

Comprehensive Overview of Acetamide, N-[4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-thiazolyl]- (CAS No. 921866-36-6)

Acetamide, N-[4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-thiazolyl]- (CAS No. 921866-36-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole and piperazine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a phenylpiperazine group with a thiazolylacetamide backbone, offering versatile reactivity and binding properties.

In recent years, the demand for novel heterocyclic compounds like Acetamide, N-[4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-thiazolyl]- has surged due to their relevance in targeting central nervous system (CNS) disorders and metabolic pathways. The compound's CAS No. 921866-36-6 is frequently searched in academic databases and patent filings, reflecting its growing importance in medicinal chemistry. Its structural features make it a candidate for modulating neurotransmitter receptors, a hot topic in neuroscience research.

The synthesis of Acetamide, N-[4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-thiazolyl]- involves multi-step organic reactions, often starting with the condensation of thiazole derivatives and phenylpiperazine precursors. This process highlights the compound's complexity and the need for precise chemical optimization to achieve high yields and purity. Laboratories focusing on high-throughput screening (HTS) frequently include this compound in their libraries due to its potential bioactivity.

From an industrial perspective, CAS No. 921866-36-6 is often discussed in the context of intellectual property and patent landscapes. Pharmaceutical companies are keen to explore its derivatives for proprietary drug formulations, especially in areas like anxiety and mood disorder treatments. The compound's structure-activity relationship (SAR) is a focal point for researchers aiming to enhance its pharmacokinetic properties.

Environmental and safety profiles of Acetamide, N-[4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-thiazolyl]- are also critical considerations. While not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. The compound's stability under various pH conditions and thermal degradation patterns are frequently studied to ensure compatibility with formulation development.

In summary, Acetamide, N-[4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-thiazolyl]- (CAS No. 921866-36-6) represents a promising scaffold in modern drug discovery. Its integration into medicinal chemistry pipelines and alignment with trending research topics like CNS therapeutics underscore its scientific and commercial value. As the field evolves, this compound is likely to remain a subject of intense study and innovation.